Cas no 1022-22-6 (4,4'-DDMU)

• Product Name: 4,4'-DDMU
• CAS No: 1022-22-6
• MF: C₁₄H₉Cl₃
• MW: 283.58026099205
• CID: 141364
• Update Time: 2024-11-26

4,4'-DDMU Chemical and Physical Properties

Names and Identifiers

• 4.4'-DDMU
• 1-chloro-4-[2-chloro-1-(4-chlorophenyl)ethenyl]benzene
• 4, 4'-DDMU
• 4,4′-DDMU
• p,p'-DDMU
• DDMU
• p,p'-DDD olefin
• p,p'-DDM
• p,p'-DME
• p,p'-TDE olefin
• p,p'-TDEE
• TDEE
• 4,4'-TDEE
• 'LGC' (1129)
• 4,4'-DDD OLEFIN
• 4,4'-DDMU

• Inchi： 1S/C14H9Cl3/c15-9-14(10-1-5-12(16)6-2-10)11-3-7-13(17)8-4-11/h1-9H
• InChI Key： LNKQQZFLNUVWQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C(=C/Cl)/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 281.97700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.2452 (rough estimate)
• Boiling Point: 365.36°C (rough estimate)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.5610 (estimate)
• PSA: 0.00000
• LogP: 5.62140
• Solubility: Not determined

4,4'-DDMU Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 38-41
• Safety Instruction： 60-61-39-26
• RTECS：KU7040000
• Hazardous Material Identification：
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes